3-Pyridinecarboxylic acid, 2-(4-methoxybenzoyl)-

• CAS No.: 164463-15-4
• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 2-(4-methoxybenzoyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11NO4/c1-19-10-6-4-9(5-7-10)13(16)12-11(14(17)18)3-2-8-15-12/h2-8H,1H3,(H,17,18)
• InChI Key: DMIBNQXJLORPPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C=CC=N2)C(=O)O

Description

3-Pyridinecarboxylic acid, 2-(4-methoxybenzoyl)- is a useful research compound. Its molecular formula is C14H11NO4 and its molecular weight is 257.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a THF (15 ml) solution of pyridine-2,3-dicarboxylic acid anhydride (1.0 g, 6.7 mmol) was added dropwise a THF solution of 4-methoxyphenylmagnesium bromide (0.89M, 8.0 ml, 7.1 mmol) at -78° C. The reaction mixture was stirred at the same temperature for 1 h and then a saturated aqueous solution of NH4Cl (20 ml) was added to quench the reaction. The reaction mixture was diluted with 1N HCl and extracted with AcOEt. The organic layer was dried over MgSO4, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (E. Merck, Kieselgel 60/chloroform:methanol=10:1) to give 2-(4-methoxyphenylcarbonyl)-3-pyridine carboxylic acid (479 mg) as a colorless solid.